Cas no 522-06-5 (1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-)

1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy- structure

522-06-5 structure

Product Name:1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-

CAS No:522-06-5

Molecular Formula:C₁₄H₁₁NO₅

Molecular Weight:273.24084

CID:374935

PubChem ID:68221

1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy- Properties

Names and Identifiers

- 1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy-
- Flindersiamin
- FLINDERSIAMINE
- 1,3-Dioxolo(4,5-g)furo(2,3-b)quinoline, 4,9-dimethoxy-
- 4,9-Dimethoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline
- 4,9-Dimethoxy-1,3-dioxolo(4,5-g)furo(2,3-b)quinoline
- BRN 0289158
- CCRIS 3581
- NSC 284684
- DTXSID40200229
- NSC-284684
- CHEBI:5093
- 4,9-Dimethoxy[1,3]dioxolo[4,5-g]furo[2,3-b]quinoline #
- 1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline, 4,9-dimethoxy-
- 4-27-00-06802 (Beilstein Handbook Reference)
- 6Q8RKP2039
- IMJCEVWDXKCHOI-UHFFFAOYSA-N
- SCHEMBL7913645
- 8,16-dimethoxy-4,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),2,5,7,9,11(15)-hexaene
- NSC284684
- 1,5-g]furo[2,3-b]quinoline, 4,9-dimethoxy-
- UNII-6Q8RKP2039
- Flindersiamine
- Q27106652
- 522-06-5
- CHEMBL503519
- ConMedNP.1887
- 8-Methoxy-6,7-methylenedioxydictamnine
- Dataset-S1.143
- +Expand
- InChIKey： IMJCEVWDXKCHOI-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H11NO5/c1-16-11-7-3-4-18-14(7)15-10-8(11)5-9-12(13(10)17-2)20-6-19-9/h3-5H,6H2,1-2H3
- SMILES： COC1=C2C=COC2=NC3=C(C4=C(C=C31)OCO4)OC

Computed Properties

Exact Mass: 273.06373
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 273.063722
Heavy Atom Count: 20
Complexity: 368
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 63

Experimental Properties

PSA: 62.95
Refractive Index: 1.667
Boiling Point: 433.6°Cat760mmHg
Flash Point: 216°C
Density: 1.416

1,3-Dioxolo[4,5-g]furo[2,3-b]quinoline,4,9-dimethoxy- Related Literature

1. Quinoline, quinazoline and acridone alkaloids

Joseph P. Michael Nat. Prod. Rep. 2003 20 476
2. Quinoline, quinazoline, and acridone alkaloids

J. P. Michael Nat. Prod. Rep. 1995 12 77
3. Quinoline, quinazoline and acridone alkaloids

Joseph P. Michael Nat. Prod. Rep. 1997 14 605
4. Isolation and identification of three new phenolic furoquinoline alkaloids from Teclea verdoorniana Exell & Mendon?a (Rutaceae)

Johnson Foyere Ayafor,Joseph I. Okogun J. Chem. Soc. Perkin Trans. 1 1982 909
5. Quinoline, quinazoline and acridone alkaloids

Joseph P. Michael Nat. Prod. Rep. 2004 21 650
6. Quinoline, quinazoline and acridone alkaloids

Joseph P. Michael Nat. Prod. Rep. 2005 22 627
7. Bioactive natural products derived from the Central African flora against neglected tropical diseases and HIV

Denis Zofou,Fidele Ntie-Kang,Wolfgang Sippl,Simon M. N. Efange Nat. Prod. Rep. 2013 30 1098
8. Direct access to benzofuro[2,3-b]quinoline and 6H-chromeno[3,4-b]quinoline cores through gold-catalyzed annulation of anthranils with arenoxyethynes and aryl propargyl ethers

Manoj D. Patil,Rai-Shung Liu Org. Biomol. Chem. 2019 17 4452
9. Bioactive natural products derived from the East African flora

Joseph J. Magadula,Paul Erasto Nat. Prod. Rep. 2009 26 1535
10. The chemistry and bioactivity of Southern African flora I: a bioactivity versus ethnobotanical survey of alkaloid and terpenoid classes

Smith B. Babiaka,Fidele Ntie-Kang,Lydia L. Lifongo,Bakoh Ndingkokhar,James A. Mbah,Joseph N. Yong RSC Adv. 2015 5 43242

Related Categories

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